Cas no 1996201-33-2 (tert-butyl N-(3-cyanothiolan-3-yl)carbamate)

Tert-butyl N-(3-cyanothiolan-3-yl)carbamate is a versatile intermediate in organic synthesis, particularly valued for its functionalized thiolane ring and cyano group. The tert-butyl carbamate (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for stepwise synthetic strategies. The cyano moiety offers reactivity for further transformations, such as reduction to amines or conversion to carboxylic acid derivatives. This compound is useful in pharmaceutical and agrochemical research, where its structural features enable the construction of complex heterocycles or bioactive molecules. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for synthetic applications.

tert-butyl N-(3-cyanothiolan-3-yl)carbamate structure

1996201-33-2 structure

Product Name:tert-butyl N-(3-cyanothiolan-3-yl)carbamate

CAS No:1996201-33-2

MF:C₁₀H₁₆N₂O₂S

MW:228.311241149902

CID:5616512

PubChem ID:165932285

Update Time:2025-10-14

tert-butyl N-(3-cyanothiolan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- EN300-3131402
- tert-butyl N-(3-cyanothiolan-3-yl)carbamate
- 1996201-33-2
- Inchi： 1S/C10H16N2O2S/c1-9(2,3)14-8(13)12-10(6-11)4-5-15-7-10/h4-5,7H2,1-3H3,(H,12,13)
- InChI Key： AHOGNYCTQYKDBC-UHFFFAOYSA-N
- SMILES： S1CCC(C#N)(C1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 228.09324893g/mol
Monoisotopic Mass: 228.09324893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 87.4Å²

tert-butyl N-(3-cyanothiolan-3-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3131402-0.05g	tert-butyl N-(3-cyanothiolan-3-yl)carbamate	1996201-33-2	95.0%	0.05g	$468.0	2025-03-19
Enamine	EN300-3131402-0.1g	tert-butyl N-(3-cyanothiolan-3-yl)carbamate	1996201-33-2	95.0%	0.1g	$490.0	2025-03-19
Enamine	EN300-3131402-0.25g	tert-butyl N-(3-cyanothiolan-3-yl)carbamate	1996201-33-2	95.0%	0.25g	$513.0	2025-03-19
Enamine	EN300-3131402-0.5g	tert-butyl N-(3-cyanothiolan-3-yl)carbamate	1996201-33-2	95.0%	0.5g	$535.0	2025-03-19
Enamine	EN300-3131402-1.0g	tert-butyl N-(3-cyanothiolan-3-yl)carbamate	1996201-33-2	95.0%	1.0g	$557.0	2025-03-19
Enamine	EN300-3131402-2.5g	tert-butyl N-(3-cyanothiolan-3-yl)carbamate	1996201-33-2	95.0%	2.5g	$1089.0	2025-03-19
Enamine	EN300-3131402-5.0g	tert-butyl N-(3-cyanothiolan-3-yl)carbamate	1996201-33-2	95.0%	5.0g	$1614.0	2025-03-19
Enamine	EN300-3131402-10.0g	tert-butyl N-(3-cyanothiolan-3-yl)carbamate	1996201-33-2	95.0%	10.0g	$2393.0	2025-03-19
Enamine	EN300-3131402-1g	tert-butyl N-(3-cyanothiolan-3-yl)carbamate	1996201-33-2		1g	$557.0	2023-09-05
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